Cas no 898350-19-1 (N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide
• CAS No: 898350-19-1
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5481198
• Update Time: 2025-07-16

N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-cyanophenyl)-N2-[(tetrahydro-2-furanyl)methyl]-
• N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C14H15N3O3/c15-8-10-4-1-2-6-12(10)17-14(19)13(18)16-9-11-5-3-7-20-11/h1-2,4,6,11H,3,5,7,9H2,(H,16,18)(H,17,19)
• InChI Key： KJGJMBBNGJOUDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)C(NCC1CCCO1)=O

Additional information on N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide

Professional Introduction to N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide (CAS No. 898350-19-1)

N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide, with the CAS number 898350-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide consists of a phenyl ring substituted with a cyano group, connected to an ethanediamide moiety that is further linked to an oxolan ring. This distinctive arrangement imparts specific chemical reactivity and stability, making it an intriguing subject for synthetic modifications and functionalization. The presence of the cyano group and the oxolan ring enhances its potential utility in various biochemical interactions, which is a critical factor in pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioactivity and selectivity. N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide has emerged as a compound of interest due to its ability to interact with biological targets in a manner that could lead to the development of new therapeutic agents. Studies have indicated that the structural features of this compound may facilitate its role in modulating enzymatic activities and cellular processes, which are pivotal in addressing various medical conditions.

One of the most compelling aspects of N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide is its potential application in the synthesis of derivatives with improved pharmacological properties. Researchers have been exploring its reactivity towards various functional groups, aiming to enhance its solubility, bioavailability, and target specificity. The oxolan ring, in particular, has been identified as a key structural element that can be modified to fine-tune the compound's interactions with biological systems.

The cyano group attached to the phenyl ring also plays a crucial role in determining the compound's chemical behavior. This group can participate in hydrogen bonding and other forms of interaction with biological molecules, making it an attractive feature for drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mode of interaction of N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide with target proteins, providing valuable insights into its potential therapeutic applications.

In addition to its pharmacological potential, N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide has shown promise in material science applications. Its unique structural properties make it suitable for use as a building block in the synthesis of advanced materials with tailored functionalities. For instance, researchers have been exploring its use in the development of polymers and coatings that exhibit enhanced mechanical strength and chemical resistance.

The synthesis of N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and protective group strategies have been utilized to achieve high levels of selectivity and efficiency in the synthesis process.

The growing interest in N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide has led to several collaborative research initiatives between academic institutions and pharmaceutical companies. These efforts aim to accelerate the discovery and development of novel derivatives with enhanced therapeutic efficacy. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are hopeful to uncover new applications for this compound in treating various diseases.

The safety profile of N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide is another critical aspect that has been thoroughly investigated. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and potential side effects. These studies have provided valuable data on the compound's safety margins and optimal dosing regimens, which are essential for its translation from laboratory research to clinical use.

In conclusion, N'-(2-cyanophenyl)-N-(oxolan-2-yl)methylethanediamide (CAS No. 898350-19-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in drug development, material science, and other fields highlight its importance as a versatile chemical entity. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.